Cas no 905809-09-8 (4-(4-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid)

• Product Name: 4-(4-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid
• CAS No: 905809-09-8
• MF: C₁₂H₁₀ClNO₄
• MW: 267.665102481842
• MDL: MFCD08685648
• CID: 3056531
• PubChem ID: 16481070
• Update Time: 2025-05-22

4-(4-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-Chlorophenoxy)methyl)-5-methylisoxazole-3-carboxylic acid
• 4-[(4-chlorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid;
• EN300-92712
• ALBB-007025
• Z1263738606
• MFCD08685648
• 4-[(4-chlorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid
• 905809-09-8
• 4-(4-chlorophenoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• CS-0280012
• STK256653
• 4-((4-Chlorophenoxy)methyl)-5-methylisoxazole-3-carboxylicacid
• LS-02536
• 4-[(4-CHLOROPHENOXY)METHYL]-5-METHYL-3-ISOXAZOLECARBOXYLIC ACID
• 4-[(4-chlorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• H24357
• AKOS000265577
• 4-(4-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid

• MDL： MFCD08685648
• Inchi： 1S/C12H10ClNO4/c1-7-10(11(12(15)16)14-18-7)6-17-9-4-2-8(13)3-5-9/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： FZBWKLODACXLGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1C(C(=O)O)=NOC=1C

Computed Properties

• Exact Mass: 267.03000
• Monoisotopic Mass: 267.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.56000
• LogP: 2.91360

4-(4-Chlorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT